Enrupatinib

• CAS: 2222689-47-4
• Molecular Formula: C27H26N6O3
• Molecular Weight: 482.5 g/mol
• InChI: InChI=1S/C27H26N6O3/c1-18-3-4-19(15-29-18)17-36-24-8-5-20(13-25(24)34-2)31-22-6-7-23-27(21(22)14-28)32-26(16-30-23)33-9-11-35-12-10-33/h3-8,13,15-16,31H,9-12,17H2,1-2H3
• InChIKey: UGKFKFGVNJJPOL-UHFFFAOYSA-N

Enrupatinib Baseline Characterization

Enrupatinib (EI-1071) is an orally bioavailable, brain-penetrant small-molecule tyrosine kinase inhibitor with high selectivity for the Colony-Stimulating Factor 1 Receptor (CSF1R, also known as c-Fms) . It is currently under investigation in Phase 2 clinical trials for Alzheimer's disease and other neuroinflammatory conditions, as well as in preclinical models for oncology and idiopathic pulmonary fibrosis [1]. The compound exhibits potent inhibition of CSF1R with an in vitro IC₅₀ of approximately 3 nM and demonstrates minimal off-target activity across a broad kinase panel .

CSF1R pathway inhibition study fit — brain-penetrant inhibitor designed for microglial research models.

CNS-penetrant tool compound — suitable for in vivo neuroinflammation and Alzheimer's disease model endpoints.

Phase II trial context — ongoing clinical evaluation in Alzheimer's disease provides translational research context.

• [1] Synapse (PatSnap). Enrupatinib Drug Profile. Updated 2026-03-11. View Source

Enrupatinib Procurement Rationale

CSF1R inhibitors are a structurally and pharmacologically diverse class, and simple substitution based on target affinity alone is insufficient for applications requiring specific tissue distribution, selectivity, or clinical safety profiles [1]. For example, while Pexidartinib (PLX-3397) is FDA-approved for tenosynovial giant cell tumors, its limited blood-brain barrier penetration due to active efflux by ABCB1 restricts its utility in CNS disorders [2]. In contrast, Enrupatinib is engineered for robust brain penetration and is specifically advanced for neuroinflammatory diseases [3]. Furthermore, the selectivity index relative to related kinases like c-Kit, PDGFRβ, and FLT3 varies widely across CSF1R inhibitors, directly impacting potential off-target toxicities and therapeutic windows [4]. Therefore, selecting Enrupatinib requires evidence of its unique profile for the intended experimental or therapeutic context.

Enrupatinib

CNS penetration

Engineered for blood-brain barrier penetration; enables microglial target engagement in neurodegenerative models.

Non‑CNS‑penetrant CSF1R inhibitors

Lack of CNS target engagement

Pexidartinib and similar agents exhibit minimal brain exposure, failing to modulate microglia in CNS disease models.

Enrupatinib

Kinase selectivity profile

>100‑fold selectivity for CSF1R; distinct off‑target profile minimizes confounding kinase effects in signaling studies.

Multi‑kinase inhibitors

Broader off‑target effects

Pexidartinib inhibits KIT, FLT3 and other kinases, which may introduce confounding variables in immune and CNS endpoints.

Enrupatinib

Safety‑related endpoint context

Phase I data show mild, non‑drug‑related AEs; supports long‑term model studies without class‑specific hepatotoxicity signals reported for some comparators.

Pexidartinib

Hepatotoxicity alert

FDA boxed warning for liver injury may require additional monitoring, potentially affecting study design and animal welfare in chronic experiments.

• [1] Elmore, M. R., et al. (2014). Colony-stimulating factor 1 receptor signaling is necessary for microglia viability, unmasking a microglia progenitor cell in the adult brain. Neuron, 82(2), 380-397. View Source
• [2] MedChemExpress. Pexidartinib (PLX-3397) Product Page. View Source
• [3] Elixiron Immunotherapeutics. Enrupatinib (EI-1071) Pipeline Overview. Accessed 2026. View Source
• [4] Conway, J. G., et al. (2005). Inhibition of colony-stimulating-factor-1 signaling in vivo with the orally bioavailable cFMS kinase inhibitor GW2580. PNAS, 102(44), 16078-16083. View Source

Enrupatinib Differentiation Evidence

CSF1R Inhibitory Potency

Enrupatinib exhibits efficient blood-brain barrier (BBB) penetration, a property critical for CNS applications. This contrasts with Pexidartinib (PLX-3397), which has limited BBB permeability due to active efflux by ABCB1 [1]. While both compounds inhibit CSF1R, Enrupatinib is specifically advanced to Phase 2 clinical trials for Alzheimer's disease based on its brain-penetrant profile and ability to reduce neuroinflammation [2].

CSF1R Potency

Cross‑study comparable

IC50 ~3 nM

Supports potency comparison in kinase assays

Recombinant human CSF1R; comparator values from separate studies

Evidence Dimension	Brain Penetration Capability
Target Compound Data	Efficient blood-brain barrier penetration; Phase 2 clinical development for Alzheimer's disease
Comparator Or Baseline	Pexidartinib: Limited BBB penetration, primarily through ABCB1 (active efflux)
Quantified Difference	Qualitative difference (penetrant vs. limited), supported by distinct clinical development paths
Conditions	Clinical development stage and preclinical BBB permeability assessments

Why This Matters

This directly impacts the feasibility of using the compound in CNS-related research or therapeutic programs, as limited brain penetration would preclude efficacy in neuroinflammatory models.

• [1] MedChemExpress. Pexidartinib (PLX-3397) Product Page: Limited blood-brain barrier permeability through ABCB1. View Source
• [2] Synapse (PatSnap). Enrupatinib Drug Profile: Phase 2 clinical development for Alzheimer's disease. View Source

Kinase Selectivity Profile

Enrupatinib exhibits a CSF1R IC₅₀ of approximately 3 nM with >100-fold selectivity versus related kinases . In comparison, BLZ945 (Sotuletinib) demonstrates a more potent IC₅₀ of 1 nM but with significantly higher selectivity (>1,000-fold) against c-Kit (3.2 μM) and PDGFRβ (4.8 μM) . Pexidartinib, conversely, shows less discrimination, inhibiting both CSF1R (IC₅₀ 20 nM) and c-Kit (IC₅₀ 10 nM) with only 10- to 100-fold selectivity over FLT3, VEGFR2, and LCK [1].

Kinase Selectivity

Direct head‑to‑head

>100‑fold for CSF1R

Supports selectivity assessment in panel assays

Distinct off‑target profile vs. Pexidartinib; KIT inhibition minimal

Evidence Dimension	CSF1R Inhibitory Potency and Kinase Selectivity
Target Compound Data	CSF1R IC₅₀: ~3 nM; >100-fold selectivity vs. related kinases
Comparator Or Baseline	BLZ945: CSF1R IC₅₀: 1 nM; >1,000-fold selectivity (c-Kit IC₅₀: 3.2 μM). Pexidartinib: CSF1R IC₅₀: 20 nM; c-Kit IC₅₀: 10 nM; 10-100x selectivity
Quantified Difference	Enrupatinib is ~6-7x more potent than Pexidartinib for CSF1R but less selective than BLZ945. Pexidartinib is a dual CSF1R/c-Kit inhibitor.
Conditions	In vitro biochemical kinase assays

Why This Matters

The distinct selectivity profile defines the compound's suitability for different applications: dual CSF1R/c-Kit inhibition may be advantageous in oncology, while higher selectivity may reduce off-target effects in chronic CNS indications.

• [1] MedChemExpress. Pexidartinib (PLX-3397) Product Page: CSF1R IC₅₀ 20 nM, c-Kit IC₅₀ 10 nM, 10-100x selectivity. View Source

Brain Penetrance and CNS Target Engagement

In the 5xFAD mouse model of Alzheimer's disease, oral dosing of Enrupatinib significantly reduced activated, plaque-associated microglia and pro-inflammatory gene expression while preserving homeostatic microglia . This is a nuanced effect not universally observed with all CSF1R inhibitors; for example, BLZ945 is widely used for robust (>90%) microglial depletion .

CNS Penetration

Reported

Brain‑penetrant; microglial modulation in AD mice

Supports CNS target engagement assessment

In vivo 5xFAD/J20 mouse models; Pexidartinib shows negligible CNS exposure

Evidence Dimension	In Vivo Microglial Phenotype Modulation
Target Compound Data	Reduced activated/plaque-associated microglia; preserved homeostatic microglia in 5xFAD mice
Comparator Or Baseline	BLZ945: >90% microglial depletion in C57BL6/J mice at 2,000 ppm diet for 21 days
Quantified Difference	Enrupatinib achieves functional modulation without frank ablation; BLZ945 achieves near-complete depletion
Conditions	5xFAD transgenic mouse model of Alzheimer's disease (Enrupatinib); C57BL6/J wild-type mice (BLZ945)

Why This Matters

The ability to modulate rather than eliminate microglia may be critical for chronic therapeutic applications where maintaining normal microglial homeostatic functions is desirable, influencing the choice of tool compound or clinical candidate.

Microglial Modulation and Functional Outcomes

Enrupatinib has a potentially best-in-class therapeutic index, as suggested by its potency-versus-toxicity profile in preclinical models [1]. This is further supported by a Phase 1 first-in-human study where all treatment-emergent adverse events in the multiple-dose cohort were mild and unrelated to the drug [2]. In contrast, Pexidartinib carries an FDA-mandated Risk Evaluation and Mitigation Strategy (REMS) due to hepatotoxicity risks.

Microglial Outcomes

Reported

~50–70% reduction in plaque‑associated microglia; cognitive improvement

Supports microglial endpoint interpretation

5xFAD/J20 models; novel object recognition and Y‑maze data

Evidence Dimension	Therapeutic Index and Safety Profile
Target Compound Data	Favorable safety/tolerability in Phase 1; potentially best-in-class therapeutic index
Comparator Or Baseline	Pexidartinib: FDA-approved with REMS for hepatotoxicity; requires liver function monitoring
Quantified Difference	Qualitative difference in safety profiles based on regulatory actions and early clinical data
Conditions	Phase 1 first-in-human clinical trial (Enrupatinib); Post-marketing safety surveillance (Pexidartinib)

Why This Matters

A favorable therapeutic index directly influences the risk-benefit calculus for advancing a compound into chronic indications like Alzheimer's disease, making Enrupatinib a more suitable candidate for long-term CNS therapy compared to agents with established safety concerns.

• [1] Ozmosi. Enrupatinib Drug Profile: Potentially best-in-class therapeutic index. View Source
• [2] MedPath. EI-1071 Advanced Drug Monograph: Phase 1 safety and tolerability data. View Source

Enrupatinib Application Scenarios

Alzheimer's Disease Microglial Research

Given its efficient brain penetration and specific ability to modulate activated microglia while preserving homeostatic populations, Enrupatinib is the preferred CSF1R inhibitor for preclinical models of Alzheimer's disease and other neuroinflammatory conditions . Unlike Pexidartinib, which has limited BBB penetration, Enrupatinib can achieve therapeutic concentrations in the CNS to directly interrogate microglial contributions to disease pathology [1].

ALS and Neuroinflammation Studies

In syngeneic tumor models, Enrupatinib reduces pro-tumor macrophage infiltration and synergizes with anti-PD-1 therapy . Its >100-fold selectivity over c-Kit distinguishes it from dual inhibitors like Pexidartinib, potentially allowing for more selective targeting of tumor-associated macrophages (TAMs) without the hematological side effects associated with c-Kit inhibition [1]. This profile makes it a valuable tool for dissecting CSF1R-specific contributions to the tumor microenvironment.

Tumor-Associated Macrophage Studies

Enrupatinib has demonstrated amelioration of lung fibrosis and improved respiratory function in preclinical IPF models, earning FDA Orphan Drug Designation for this indication . This differentiates it from other CSF1R inhibitors that are primarily focused on oncology or neuroscience applications. The compound's favorable therapeutic index and oral bioavailability support its advancement for this chronic, progressive fibrotic disease [1].

Comparative CSF1R Inhibitor Studies

Unlike BLZ945, which is frequently employed for robust microglial depletion (>90%) in CNS studies, Enrupatinib achieves a more nuanced functional modulation . This makes it the superior choice for experiments aiming to understand microglial contributions to neuroinflammation without the confounding effects of complete cell ablation. It enables investigations into the dynamic phenotypic shifts of microglia in disease contexts [1].

Application

Selection Property

Validation Focus

Alzheimer's microglial research

Brain‑penetrant CSF1R selectivity

Microglial phenotype and cognitive endpoint models

ALS neuroinflammation pathway studies

CNS target engagement

Microglial inflammatory gene expression endpoints

Tumor microenvironment macrophage research

High CSF1R selectivity over KIT/FLT3

Macrophage depletion and immune checkpoint combination endpoints

CSF1R inhibitor comparator studies

Defined biochemical and CNS penetration profiles

Cross‑study selectivity and microglial endpoint comparison

• [1] MedPath. EI-1071 Advanced Drug Monograph: Comprehensive analysis of preclinical and clinical data. View Source